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Cat. No.: B085801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the utility of allyl phenyl selenide and

related organoselenium reagents in the synthesis of various heterocyclic compounds. The

protocols outlined below are based on established literature and offer guidance for the

construction of five- and six-membered selenium-containing heterocycles.

Introduction
Allyl phenyl selenide is a versatile reagent in organic synthesis, primarily utilized in the

generation of selenium-based reactive intermediates. Its applications in heterocyclic synthesis

often involve intramolecular cyclization reactions, where the selenium moiety acts as an

electrophile to activate the allyl group, or as a precursor for radical species. These reactions

provide efficient routes to a variety of heterocyclic scaffolds, which are of significant interest in

medicinal chemistry and materials science due to the unique biological and physical properties

imparted by the selenium atom.

Synthesis of Five-Membered Heterocycles: 2,3-
Dihydrobenzofurans
While direct cyclization of allyl phenyl selenide to form simple five-membered rings is not

extensively documented, a closely related and highly efficient method involves the
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oxyselenocyclization of 2-allylphenols using an electrophilic selenium species generated in situ

from diphenyl diselenide. This reaction proceeds under mild, visible-light-mediated conditions

and provides access to a range of functionalized 2,3-dihydrobenzofurans.[1][2]

Reaction Scheme: Visible-Light-Mediated
Oxyselenocyclization
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Conditions

Product

2-Allylphenol +

Visible Light (Blue LEDs)
I2 / SnCl2 (promoter)

Diphenyl Diselenide
(PhSe)22-[(Phenylselanyl)methyl]-2,3-dihydrobenzofuran
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Reactant

Conditions

Product

Allyl Aryl Selenide

AlBr3
CH2Cl2, rt

Selenochroman Derivative

 

Allyl Aryl Selenide + AlBr3

Activated Allylic Selenide
(Positively charged allyl group)

Coordination

Friedel-Crafts Intermediate

Intramolecular
C-C bond formation

Selenochroman

Nucleophilic attack
& Ring Closure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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